Cas no 83721-34-0 (Benzenepropanamide, N-[4-[(hexadecylmethylamino)sulfonyl]-2,5-dimethoxyphenyl]-b-oxo-)

• Product Name: Benzenepropanamide, N-[4-[(hexadecylmethylamino)sulfonyl]-2,5-dimethoxyphenyl]-b-oxo-
• CAS No: 83721-34-0
• MF: C₃₄H₅₂N₂O₆S
• MW: 616.851489067078
• CID: 733949
• PubChem ID: 3019225
• Update Time: 2025-04-19

Benzenepropanamide, N-[4-[(hexadecylmethylamino)sulfonyl]-2,5-dimethoxyphenyl]-b-oxo- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanamide, N-[4-[(hexadecylmethylamino)sulfonyl]-2,5-dimethoxyphenyl]-b-oxo-
• N-[4-(N-hexadecyl-N-methylsulphamoyl)-2,5-dimethoxyphenyl]-3-oxo-3-phenylpropionamide
• N-[4-[hexadecyl(methyl)sulfamoyl]-2,5-dimethoxyphenyl]-3-oxo-3-phenylpropanamide
• AKOS003602357
• EINECS 280-563-9
• 83721-34-0
• N-(4-(N-Hexadecyl-N-methylsulphamoyl)-2,5-dimethoxyphenyl)-3-oxo-3-phenylpropionamide
• N-(4-{[hexadecyl(methyl)amino]sulfonyl}-2,5-dimethoxyphenyl)-3-oxo-3-phenylpropanamide
• NS00038271
• DTXSID50232576

• Inchi： 1S/C34H52N2O6S/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-21-24-36(2)43(39,40)33-27-31(41-3)29(25-32(33)42-4)35-34(38)26-30(37)28-22-19-18-20-23-28/h18-20,22-23,25,27H,5-17,21,24,26H2,1-4H3,(H,35,38)
• InChI Key： CKISAHSCDNMLGR-UHFFFAOYSA-N
• SMILES： S(C1C=C(C(=CC=1OC)NC(CC(C1C=CC=CC=1)=O)=O)OC)(N(C)CCCCCCCCCCCCCCCC)(=O)=O

Computed Properties

• Exact Mass: 616.35460856g/mol
• Monoisotopic Mass: 616.35460856g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 43
• Rotatable Bond Count: 23
• Complexity: 871
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10
• Topological Polar Surface Area: 110Ų